Cas no 2228154-48-9 (methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate)

• Product Name: methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate
• CAS No: 2228154-48-9
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6350904
• PubChem ID: 165659959
• Update Time: 2025-10-29

methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate
• 2228154-48-9
• methyl 5-{[1-(hydroxymethyl)cyclopropyl]methyl}furan-2-carboxylate
• EN300-1738433

• Inchi： 1S/C11H14O4/c1-14-10(13)9-3-2-8(15-9)6-11(7-12)4-5-11/h2-3,12H,4-7H2,1H3
• InChI Key： YSDYXMUKACEPGI-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC=C(C(=O)OC)O2)CC1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate

Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate (CAS No. 2228154-48-9): A Comprehensive Overview

Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate, identified by its CAS number 2228154-48-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development. The structural features of this molecule, particularly its 1-(hydroxymethyl)cyclopropylmethyl substituent, contribute to its unique chemical and pharmacological properties.

The synthesis of Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the preparation of the cyclopropylmethyl group, which is a crucial component of the molecule's structure. This step often requires the use of specialized reagents and conditions to ensure high yield and purity. The subsequent introduction of the furan-2-carboxylate moiety further refines the molecule's characteristics, making it suitable for various biological assays.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable production of Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate. These improvements not only enhance the scalability of the synthesis but also minimize waste generation, aligning with the growing emphasis on green chemistry principles. The use of catalytic systems and mild reaction conditions has been particularly beneficial in achieving these goals.

The pharmacological potential of Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate has been explored in several preclinical studies. Its unique structural motif suggests possible interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary data indicate that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising lead for drug discovery efforts.

In particular, the 1-(hydroxymethyl)cyclopropylmethyl group has been identified as a key pharmacophore, contributing to the molecule's binding affinity and selectivity. This feature has prompted researchers to investigate its potential in developing novel therapeutic agents. The furan-2-carboxylate moiety also plays a critical role in modulating the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion.

Current research is focused on optimizing the pharmacological profile of Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate through structural modifications. By fine-tuning its chemical structure, scientists aim to enhance its therapeutic efficacy while minimizing potential side effects. This approach involves a multidisciplinary collaboration between synthetic chemists, medicinal chemists, and biologists to ensure comprehensive understanding and application.

The development of computational models has significantly accelerated the process of identifying promising drug candidates like Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate. These models predict molecular interactions and provide insights into the compound's behavior within biological systems. Such computational tools are indispensable in modern drug discovery pipelines, enabling rapid screening and validation of potential candidates.

The future prospects for Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of biological pathways continues to expand, this compound may find utility in treating a range of diseases beyond its initial scope. The integration of innovative synthetic techniques with advanced pharmacological assays will be crucial in realizing its full potential.

In conclusion, Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}furan-2-carboxylate (CAS No. 2228154-48-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in drug discovery efforts. With continued research and development, this compound holds great promise for contributing to future medical breakthroughs.